3-fluoro-N-(2-(furan-3-yl)ethyl)-4-methoxybenzenesulfonamide

• IUPAC Name: 3-fluoro-N-[2-(furan-3-yl)ethyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C13H14FNO4S/c1-18-13-3-2-11(8-12(13)14)20(16,17)15-6-4-10-5-7-19-9-10/h2-3,5,7-9,15H,4,6H2,1H3
• InChI Key: DYDFWKPBXSVHSK-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCCC2=COC=C2)F
• Molecular Formula: C13H14FNO4S
• Molecular Weight: 299.32 g/mol

Description

The compound “3-fluoro-N-(2-(furan-3-yl)ethyl)-4-methoxybenzenesulfonamide” is a complex organic molecule. It contains a sulfonamide group, which is a functional group that is often found in various pharmaceutical drugs. The compound also contains a furan ring, a five-membered aromatic ring with a heteroatom of oxygen.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a furan ring, a benzenesulfonamide moiety, and fluorine and methoxy substituents. The exact structure would depend on the positions of these substituents on the rings.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. Furan rings can undergo a variety of reactions, including electrophilic substitution and oxidation. Sulfonamides are typically stable but can participate in reactions under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would depend on its exact structure. These properties could be predicted using computational chemistry methods or determined experimentally.

Scientific Research Applications

Antiviral Activity

3-Fluoro-N-(2-(furan-3-yl)ethyl)-4-methoxybenzenesulfonamide: has demonstrated antiviral potential. Specifically:

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Antibacterial Properties

The compound’s antibacterial effects are noteworthy:

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Antimalarial Activity

3-FLUORO-N-[2-(FURAN-3-YL)ETHYL]-4-METHOXYBENZENESULFONAMIDE: shows promise as an antimalarial agent:

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Pharmacological Applications

The compound’s pharmacological properties extend beyond antiviral and antibacterial effects:

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Synthetic Chemistry

Researchers have developed synthetic methods to access fluorinated furans:

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Future Prospects

As our understanding grows, we anticipate more applications for this intriguing compound:

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many sulfonamide-containing drugs act as inhibitors of the enzyme carbonic anhydrase, which is involved in the regulation of pH and fluid balance in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. If it shows promising activity in biological assays, it could be further developed and optimized for use as a pharmaceutical drug.